Cas no 2137826-66-3 (1,2-Benzisoxazole-3-methanol, 4-fluoro-)

• Product Name: 1,2-Benzisoxazole-3-methanol, 4-fluoro-
• CAS No: 2137826-66-3
• MF: C₈H₆FNO₂
• MW: 167.137145519257
• CID: 5258926
• Update Time: 2025-10-19

1,2-Benzisoxazole-3-methanol, 4-fluoro- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisoxazole-3-methanol, 4-fluoro-

• Inchi： 1S/C8H6FNO2/c9-5-2-1-3-7-8(5)6(4-11)10-12-7/h1-3,11H,4H2
• InChI Key： ULJNJAVNHTYRTI-UHFFFAOYSA-N
• SMILES： O1C2=C(C(F)=CC=C2)C(CO)=N1

Additional information on 1,2-Benzisoxazole-3-methanol, 4-fluoro-

Introduction to 1,2-Benzisoxazole-3-methanol, 4-fluoro (CAS No. 2137826-66-3) and Its Emerging Applications in Chemical Biology

1,2-Benzisoxazole-3-methanol, 4-fluoro (CAS No. 2137826-66-3) is a fluorinated benzisoxazole derivative that has garnered significant attention in the field of chemical biology due to its unique structural and electronic properties. This compound belongs to a class of heterocyclic molecules that exhibit a wide range of biological activities, making it a valuable scaffold for drug discovery and material science applications. The presence of a fluoro substituent at the 4-position of the benzisoxazole ring enhances its lipophilicity and metabolic stability, which are critical factors in pharmaceutical development.

The benzisoxazole core is a well-studied scaffold in medicinal chemistry, known for its ability to interact with various biological targets such as enzymes and receptors. The methanol group at the 3-position introduces a polar functional group that can influence solubility and binding affinity. The fluorine atom, on the other hand, is a key modulator of electronic properties, often used to improve pharmacokinetic profiles. This combination of structural features makes 1,2-Benzisoxazole-3-methanol, 4-fluoro (CAS No. 2137826-66-3) a promising candidate for further exploration in synthetic chemistry and biological assays.

Recent advancements in computational chemistry have enabled the rapid screening of such compounds for potential biological activity. Molecular docking studies have shown that this derivative can interact with proteins involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its ability to cross the blood-brain barrier has been highlighted in preliminary studies, opening avenues for applications in central nervous system disorders.

In the realm of material science, the electronic properties of fluorinated benzisoxazoles like 1,2-Benzisoxazole-3-methanol, 4-fluoro (CAS No. 2137826-66-3) make them attractive for use in organic electronics. These compounds have been investigated as components in light-emitting diodes (LEDs) and photovoltaic cells due to their tunable fluorescence and charge transport capabilities. The fluoro group's electron-withdrawing nature can modulate the energy levels of the molecule, influencing its optoelectronic properties.

The synthesis of 1,2-Benzisoxazole-3-methanol, 4-fluoro (CAS No. 2137826-66-3) involves multi-step organic reactions that highlight the versatility of benzisoxazole chemistry. Common synthetic routes include condensation reactions between o-halogenated benzoic acids or esters with o-aminophenols under acidic conditions, followed by fluorination at the 4-position using appropriate fluorinating agents. These synthetic strategies have been optimized to ensure high yield and purity, making the compound accessible for further research.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. By modifying different positions on the benzisoxazole ring or introducing additional functional groups, chemists can generate libraries of derivatives with tailored properties. Such libraries are essential for high-throughput screening campaigns aimed at identifying novel bioactive compounds.

Current research is also exploring the role of fluorine-containing heterocycles in medicinal chemistry beyond simple drug candidates. For instance, studies have shown that fluorine atoms can influence metabolic pathways by affecting enzyme kinetics or substrate recognition. This knowledge is being leveraged to design molecules that are more resistant to degradation while maintaining strong binding interactions with biological targets.

The development of new analytical techniques has further enhanced our ability to study these compounds in detail. Mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy are particularly useful for characterizing complex derivatives like 1,2-Benzisoxazole-3-methanol, 4-fluoro (CAS No. 2137826-66-3). These methods provide insights into molecular structure and purity, which are crucial for ensuring consistency in biological assays.

In conclusion,1,2-Benzisoxazole-3-methanol, 4-fluoro (CAS No. 2137826-66-3) represents a fascinating compound with diverse applications in chemical biology and material science. Its unique structural features and tunable properties make it a valuable tool for researchers exploring new frontiers in drug discovery and advanced materials. As our understanding of fluorinated heterocycles continues to grow, this compound will undoubtedly play an important role in future scientific endeavors.